Cas no 2305253-86-3 (1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1))

• Product Name: 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1)
• CAS No: 2305253-86-3
• MF: C₁₀H₁₁Cl₂N₃
• MW: 244.120439767838
• CID: 6462054
• Update Time: 2025-05-20

1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H10ClN3.ClH/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14;/h1-4,6-7H,5,12H2;1H
• InChI Key： WHEPTOZIWCXTJJ-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2C=CC(Cl)=CC=2)C=1)N.Cl

Additional information on 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1)

Introduction to 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2305253-86-3, known as 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This hydrochloride salt derivative has garnered significant attention in recent years due to its versatile structural framework and potential applications in drug discovery. The pyrazole core, a six-membered aromatic ring containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of a chlorophenyl substituent at the 1-position and the amine functionality at the 4-position further enhances its pharmacological profile, making it a promising candidate for further exploration.

In the realm of chemical biology, 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1) has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. Recent studies have highlighted its interaction with targets such as Janus kinases (JAKs) and tyrosine kinases, which are pivotal in regulating immune responses. The chlorophenyl group contributes to the compound's binding affinity by forming hydrophobic interactions and π-stacking interactions with aromatic residues in the target proteins. This has led to interest in developing analogs with enhanced selectivity and potency.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability under various storage conditions. This makes it an ideal candidate for both preclinical and clinical studies. The amine group at the 4-position can be further functionalized to introduce additional pharmacophores, enabling the design of novel derivatives with tailored biological activities. For instance, modifications at this position could lead to compounds with improved metabolic stability or altered pharmacokinetic profiles.

One of the most compelling aspects of 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1) is its potential application in addressing unmet medical needs. Researchers have been particularly interested in its ability to modulate inflammatory cytokine production by inhibiting key signaling pathways. In preclinical models, this compound has demonstrated promising results in reducing inflammation without significant off-target effects. This is a critical factor in drug development, as minimizing side effects often determines the success of a therapeutic agent.

The structural features of 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1) also make it an attractive scaffold for developing small-molecule drugs that can cross the blood-brain barrier. The pyrazole ring's ability to adopt multiple conformations allows it to fit into narrow binding pockets within target proteins. Additionally, the chlorophenyl group can engage in favorable interactions with polar residues, enhancing binding affinity. These characteristics are particularly important for central nervous system (CNS) drugs, where efficient penetration across the blood-brain barrier is essential.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1). Molecular docking studies have been instrumental in predicting how this compound interacts with various biological targets. These simulations have provided valuable insights into optimizing its structure for improved efficacy and selectivity. By leveraging machine learning algorithms, researchers can now rapidly screen large libraries of analogs and identify those with the most promising pharmacological profiles.

The synthesis of 1H-Pyrazole-4-methanamine, 1-(4-chlorophenyl)-, hydrochloride (1:1) involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the chlorophenyl group requires careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing this core structure efficiently. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

In conclusion, 2305253-86-3 represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it a valuable tool for developing new treatments for inflammatory diseases and other disorders. As research continues to uncover new uses for this compound, 2305253-86-3 will undoubtedly play a crucial role in shaping the future of chemical biology and drug discovery.